Cas no 1934412-48-2 (1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde
• CAS No: 1934412-48-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5708957
• PubChem ID: 130641350
• Update Time: 2025-05-20

1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1622463
• 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde
• 1934412-48-2

• Inchi： 1S/C12H20O/c13-10-12(7-3-4-8-12)9-11-5-1-2-6-11/h10-11H,1-9H2
• InChI Key： VBWRWHLEZKIBGW-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC1)CC1CCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde

1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde

The compound 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde (CAS No. 1934412-48-2) is an organic chemical compound with a unique structure that combines a cyclopentane ring and an aldehyde group. This compound has garnered attention in recent years due to its potential applications in various fields, including material science and pharmaceutical research. The molecule's structure, which includes a cyclopentylmethyl group attached to a cyclopentane ring with an aldehyde functional group, makes it a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of cyclopentane derivatives in the development of advanced materials. The cyclopentane ring in this compound provides structural stability, while the aldehyde group offers reactivity, making it suitable for various chemical reactions such as condensation and oxidation. Researchers have explored the use of this compound in the synthesis of polymers, where its cyclic structure contributes to the formation of robust polymer networks. Additionally, the compound's ability to undergo nucleophilic addition reactions has made it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde has shown promise as a precursor for bioactive compounds. Its unique structure allows for the creation of molecules with specific pharmacological properties, such as improved bioavailability and target specificity. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde involves a multi-step process that typically begins with the preparation of cyclopentanecarbaldehyde. This is followed by alkylation to introduce the cyclopentylmethyl group. The reaction conditions, including temperature and catalyst selection, play a crucial role in ensuring high yields and purity. Researchers have optimized these conditions to achieve scalable production methods, which are essential for industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in recent studies. Results indicate that it exhibits moderate biodegradation potential under aerobic conditions, which aligns with current environmental regulations. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 1-(Cyclopentylmethyl)cyclopentane-1-carbaldehyde (CAS No. 1934412-48-2) is a versatile organic compound with significant potential in material science and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for synthesizing advanced materials and bioactive compounds. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play a key role in driving innovation across various industries.